![molecular formula C21H27IN2O2 B5023130 3-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1,5,6-trimethyl-1H-benzimidazol-3-ium iodide](/img/structure/B5023130.png)
3-[3-(2,6-dimethylphenoxy)-2-hydroxypropyl]-1,5,6-trimethyl-1H-benzimidazol-3-ium iodide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives involves various strategies aimed at introducing specific functional groups to achieve desired properties. A method for synthesizing benzimidazole derivatives includes the treatment of certain benzimidazolium iodides with bases, leading to products through a rearrangement process similar to the Wittig rearrangement (Miyashita et al., 1997). Another study focused on the synthesis and characterization of different benzimidazole derivatives, providing insights into their molecular geometry and electronic structure through various spectroscopic and theoretical analyses (Gürbüz et al., 2016).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives has been extensively studied, with research focusing on their crystalline structure and electronic properties. X-ray diffraction and various spectroscopic methods, along with Density Functional Theory (DFT) calculations, have been employed to understand the structural and electronic nuances of these compounds (Fu et al., 2012).
Chemical Reactions and Properties
Benzimidazole derivatives participate in a range of chemical reactions, showcasing their reactivity and potential as intermediates in organic synthesis. For instance, the formation of deoxybenzoins from certain benzimidazolium iodides via rearrangement and expulsion of azolium ylide illustrates the chemical versatility of these compounds (Miyashita et al., 1994). Moreover, the alkylation reactions of imidazole and benzimidazole derivatives highlight their reactivity and the potential for further functionalization (Zhilitskaya et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(2,6-dimethylphenoxy)-3-(3,5,6-trimethylbenzimidazol-3-ium-1-yl)propan-2-ol;iodide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N2O2.HI/c1-14-7-6-8-15(2)21(14)25-12-18(24)11-23-13-22(5)19-9-16(3)17(4)10-20(19)23;/h6-10,13,18,24H,11-12H2,1-5H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
METBUZQYYSUEFU-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(CN2C=[N+](C3=C2C=C(C(=C3)C)C)C)O.[I-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27IN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.